2-(2-methoxyphenoxy)-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[[1-(2-methylsulfanylpyridine-3-carbonyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C22H27N3O4S/c1-28-18-7-3-4-8-19(18)29-15-20(26)24-14-16-9-12-25(13-10-16)22(27)17-6-5-11-23-21(17)30-2/h3-8,11,16H,9-10,12-15H2,1-2H3,(H,24,26)
• InChI Key: PWFRIYDKOFWHNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCC2CCN(CC2)C(=O)C3=C(N=CC=C3)SC
• Molecular Formula: C22H27N3O4S
• Molecular Weight: 429.5 g/mol

Description

2-(2-methoxyphenoxy)-N-((1-(2-(methylthio)nicotinoyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications

Enzyme Inhibitory Activities

Research has demonstrated the synthesis and evaluation of triazole analogues with a similar structural motif for their potential in inhibiting enzymes like bovine carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. One study found that certain compounds exhibited significant inhibitory activities against these enzymes, suggesting their potential application in therapeutic areas related to enzyme dysregulation (Virk et al., 2018).

Synthesis Methodologies

The development of efficient synthesis methods for related compounds has been a focus of research. For example, a study explored the use of nano magnetite as a catalyst for the one-pot synthesis of aryl(piperidin-1-yl)methyl)naphthalene-2-ol and related derivatives under ultrasound irradiation, highlighting advancements in synthetic techniques that could be applicable to the synthesis of the compound (Mokhtary & Torabi, 2017).

Medicinal Chemistry

The compound's structural features, including the piperidine moiety and acetamide linkage, are common in medicinal chemistry for their diverse pharmacological properties. For instance, a study on ACAT-1 inhibitors for potential treatment of diseases involving ACAT-1 overexpression identified compounds with similar structural components, which implies the relevance of such structures in drug development (Shibuya et al., 2018).

Antimicrobial and Antitumor Activities

Derivatives of related structures have been synthesized and evaluated for their antimicrobial and antitumor activities. A study on hydrazide and oxadiazole derivatives found significant activity against various bacteria and human tumor cell lines, suggesting the potential of similar compounds in chemotherapy (Kaya et al., 2017).